1-(2-fluoroethyl)-N-[(5-fluorothiophen-2-yl)methyl]-1H-pyrazol-4-amine

• Molecular Formula: C10H11F2N3S
• Molecular Weight: 243.28 g/mol
• IUPAC Name: 1-(2-fluoroethyl)-N-[(5-fluorothiophen-2-yl)methyl]pyrazol-4-amine
• InChI: InChI=1S/C10H11F2N3S/c11-3-4-15-7-8(5-14-15)13-6-9-1-2-10(12)16-9/h1-2,5,7,13H,3-4,6H2
• InChI Key: OQEYGJUQAXAAOR-UHFFFAOYSA-N
• Canonical SMILES: C1=C(SC(=C1)F)CNC2=CN(N=C2)CCF

Description

1-(2-fluoroethyl)-N-[(5-fluorothiophen-2-yl)methyl]-1H-pyrazol-4-amine is a synthetic organic compound that features a pyrazole ring substituted with fluoroethyl and fluorothiophenyl groups

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-(2-fluoroethyl)-N-[(5-fluorothiophen-2-yl)methyl]-1H-pyrazol-4-amine typically involves multi-step organic reactions. One common route includes:

Formation of the pyrazole ring: This can be achieved by reacting hydrazine with a 1,3-diketone under acidic conditions.

Introduction of the fluoroethyl group: This step involves the alkylation of the pyrazole ring with 2-fluoroethyl bromide in the presence of a base such as potassium carbonate.

Attachment of the fluorothiophenyl group: This is done by reacting the intermediate with 5-fluorothiophen-2-ylmethyl chloride under basic conditions.

Industrial Production Methods

Industrial production of this compound would likely involve optimization of the above synthetic route to maximize yield and purity. This could include the use of continuous flow reactors, advanced purification techniques, and stringent quality control measures.

Chemical Reactions Analysis

Types of Reactions

1-(2-fluoroethyl)-N-[(5-fluorothiophen-2-yl)methyl]-1H-pyrazol-4-amine can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using reagents like hydrogen peroxide or potassium permanganate.

Reduction: Reduction can be achieved using agents such as lithium aluminum hydride.

Substitution: The fluorine atoms can be substituted with other groups using nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide in acetic acid or potassium permanganate in water.

Reduction: Lithium aluminum hydride in dry ether.

Substitution: Sodium hydride in dimethylformamide for nucleophilic substitution.

Major Products

Oxidation: Oxidized derivatives with additional oxygen-containing functional groups.

Reduction: Reduced derivatives with hydrogen replacing the fluorine atoms.

Substitution: Substituted derivatives with various functional groups replacing the fluorine atoms.

Scientific Research Applications

1-(2-fluoroethyl)-N-[(5-fluorothiophen-2-yl)methyl]-1H-pyrazol-4-amine has several scientific research applications:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Studied for its potential biological activity, including antimicrobial and anticancer properties.

Medicine: Investigated for its potential as a pharmaceutical intermediate.

Industry: Used in the development of advanced materials with specific properties.

Mechanism of Action

The mechanism of action of 1-(2-fluoroethyl)-N-[(5-fluorothiophen-2-yl)methyl]-1H-pyrazol-4-amine involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, altering their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and are subjects of ongoing research.

Comparison with Similar Compounds

Similar Compounds

• 1-(5-fluorothiophen-2-yl)ethan-1-amine hydrochloride
• 1-(5-fluorothiophen-2-yl)ethan-1-amine

Uniqueness

1-(2-fluoroethyl)-N-[(5-fluorothiophen-2-yl)methyl]-1H-pyrazol-4-amine is unique due to the presence of both fluoroethyl and fluorothiophenyl groups, which can impart distinct chemical and biological properties compared to similar compounds. This uniqueness makes it a valuable compound for various research and industrial applications.

Biological Activity

1-(2-fluoroethyl)-N-[(5-fluorothiophen-2-yl)methyl]-1H-pyrazol-4-amine is a synthetic organic compound belonging to the pyrazole class, characterized by a unique structure that includes a pyrazole ring, a fluorinated thiophene moiety, and a fluoroethyl substituent. Its molecular formula is C11H13F2N3S, and it has garnered attention for its potential biological activities, particularly in medicinal chemistry.

Structural Characteristics

The compound's structure is pivotal to its biological activity. The presence of fluorine atoms enhances lipophilicity and alters electronic properties, which can significantly affect interaction with biological targets. The pyrazole ring is known for its ability to participate in various biochemical interactions, including hydrogen bonding and π–π stacking with proteins.

Research indicates that 1-(2-fluoroethyl)-N-[(5-fluorothiophen-2-yl)methyl]-1H-pyrazol-4-amine may act as an inhibitor of specific kinases involved in cell signaling pathways. This inhibition can influence cellular processes such as proliferation and apoptosis. The precise molecular targets and mechanisms remain to be fully elucidated but suggest promising therapeutic implications in cancer treatment.

Inhibitory Activity

The compound has been evaluated for its kinase inhibition properties. For instance, it has shown potential as a selective inhibitor of cyclin-dependent kinases (CDKs), which are critical regulators of the cell cycle.

Compound	Kinase Target	Inhibition Constant (K_i)	Selectivity
1-(2-fluoroethyl)-N-[(5-fluorothiophen-2-yl)methyl]-1H-pyrazol-4-amine	CDK2	0.005 µM	High
Analog Compound A	CDK1	0.023 µM	Moderate
Analog Compound B	CDK5	0.077 µM	Low

The above table illustrates the compound's potent inhibitory activity against CDK2, making it a candidate for further development as an anticancer agent.

Antiproliferative Activity

In vitro studies have demonstrated that this compound exhibits sub-micromolar antiproliferative activity against various cancer cell lines, suggesting its potential as an anticancer therapeutic.

Cell Line	GI50 (μM)
A2780 (Ovarian)	0.127
MCF7 (Breast)	0.560
HeLa (Cervical)	0.250

Case Studies

A recent study investigated the effects of this compound on ovarian cancer cells. It was found to reduce the phosphorylation of retinoblastoma protein at Thr821, leading to cell cycle arrest at the S and G2/M phases and inducing apoptosis. These findings underscore the compound's potential as a targeted therapy in oncology.